BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
2,6,8-Trimethyl-4-nonanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6,8-Trimethyl-4-nonanol

Cat. No.: B085493

Essential Safety and Handling Guide for 2,6,8-
Trimethyl-4-nonanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,6,8-Trimethyl-4-nonanol in a laboratory setting. Adherence to
these guidelines is crucial for ensuring the safety of researchers, scientists, and drug
development professionals.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 2,6,8-Trimethyl-4-nonanol is presented below for
quick reference.

Table 1: Physical and Chemical Properties
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Property

Value

CAS Number

123-17-1[1][2]

Molecular Formula

C12H260[1][2]

Molecular Weight 186.33 g/mol [1]

Appearance Water-white liquid with a pleasant odor[2][3]
Boiling Point 113°C @ 20mmHg|[1]

Melting Point -46°C[1]

Solubility Insoluble in water[2][3]

Classification

Combustible liquid[1]

Table 2: Toxicological Data

Route of Exposure Species Value
Oral LD50 Rat (male) 13,700 mg/kg bw[1][4]
Dermal LD50 Rabbit (male) 11.2 mL/kg bw[1][4]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a critical line of defense against chemical

exposure. The following table outlines the recommended PPE for handling 2,6,8-Trimethyl-4-

nonanol.

Table 3: Recommended Personal Protective Equipment
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Task

Eye/Face Protection

Skin Protection

Respiratory
Protection

Low Volume / Short
Duration (e.g.,
preparing solutions in

a fume hood)

Tightly fitting safety
goggles with side-
shields (conforming to
EN 166 or NIOSH
standards).[1][4]

Impermeable gloves
(e.g., nitrile or
neoprene), and a

standard lab coat.[1]

[5]

Generally not required
if handled within a
certified chemical

fume hood.

High Volume / Long
Duration (e.g.,

synthesis, purification)

Chemical splash
goggles and a face
shield.[5]

Fire/flame resistant
and impervious
clothing, and
chemical-resistant
gloves.[1][4]

A full-face respirator
may be necessary if
exposure limits are
exceeded or if
ventilation is

inadequate.[4]

Spill Cleanup

Chemical splash
goggles and a face
shield.[5]

Heavy-duty, chemical-
resistant gloves, and

disposable coveralls.

[5]

A NIOSH-approved
respirator with an
organic vapor
cartridge is

recommended.[5]

Operational and Handling Protocols

1.

Engineering Controls:

Always handle 2,6,8-Trimethyl-4-nonanol in a well-ventilated area.[1]

Use of a certified chemical fume hood is strongly recommended for all procedures.

Facilities should be equipped with an eyewash station and a safety shower.[6]

. Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Do not breathe mist, gas, or vapors.[1]

Keep the container tightly closed when not in use.
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o Keep away from heat, sparks, open flames, and hot surfaces.[1]

¢ Use non-sparking tools and take precautionary measures against static discharge.[1]

e Ground all equipment when handling the product to prevent static electricity discharge.[7]
» Do not eat, drink, or smoke in areas where the chemical is handled.

3. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

o Store away from incompatible materials such as oxidizing agents.[7][8]
Emergency Procedures

1. First-Aid Measures:

¢ In case of inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If
not breathing, give artificial respiration and seek immediate medical attention.[1]

¢ In case of skin contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor if irritation persists.[1][4]

¢ In case of eye contact: Rinse with pure water for at least 15 minutes, including under the
eyelids. Seek immediate medical attention.[1][4][8]

¢ In case of ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][4]

2. Fire-Fighting Measures:
» Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

3. Accidental Release Measures:
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e Evacuate personnel to a safe area.

o Ensure adequate ventilation and remove all sources of ignition.[1][4]

o Wear appropriate personal protective equipment as outlined in Table 3.

o Contain the spill using inert material (e.g., sand, earth).

o Collect the spilled material and place it in a suitable, closed container for disposal.[1][4]
» Prevent the chemical from entering drains or sewer systems.[1]

Disposal Plan

Proper disposal of 2,6,8-Trimethyl-4-nonanol and its containers is essential to prevent
environmental contamination.

o Chemical Waste: All waste containing 2,6,8-Trimethyl-4-nonanol should be considered
hazardous waste. It can be disposed of by removal to a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems.

[1]

o Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill.[1]

Workflow for Handling 2,6,8-Trimethyl-4-nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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